N-[2-(dimethylamino)ethyl]-4-formylbenzamide

• CAS No.: 58287-79-9
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-formylbenzamide
• InChI: InChI=1S/C12H16N2O2/c1-14(2)8-7-13-12(16)11-5-3-10(9-15)4-6-11/h3-6,9H,7-8H2,1-2H3,(H,13,16)
• InChI Key: LMPQQMMUUWLLAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=CC=C(C=C1)C=O

Description

N-[2-(dimethylamino)ethyl]-4-formylbenzamide is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-formylbenzoic acid (24) (300 mg, 1.99 mmol) in DCM (4 mL) were added N,N-dimethylethane-1,2-diamine (193.8 mg, 2.19 mmol), HATU (911.8 mg, 2.4 mmol), NMM (505 mg, 5.0 mmol), and DMAP (24 mg, 0.199 mg) at RT. The reaction mixture was stirred at RT for 16 h. The reaction was monitored by LCMS. After 16 h, RM was washed with water and organic layer was concentrated after drying over Na2SO4. Column purification of crude material afforded pure product as oil.